Cas no 2413868-40-1 (ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate)

• Product Name: ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate
• CAS No: 2413868-40-1
• MF: C₁₇H₂₃F₂NO₆
• MW: 375.364432573318
• CID: 5673418
• PubChem ID: 165777849
• Update Time: 2025-05-22

ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(tert-butoxy)carbonyl]amino}-3-[4-(difluoromethoxy)phenyl]-3-hydroxypropanoate
• 2413868-40-1
• EN300-26665641
• ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate

• Inchi： 1S/C17H23F2NO6/c1-5-24-14(22)12(20-16(23)26-17(2,3)4)13(21)10-6-8-11(9-7-10)25-15(18)19/h6-9,12-13,15,21H,5H2,1-4H3,(H,20,23)
• InChI Key： MIIPELNDCMJJAX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C(C(=O)OCC)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 375.14934378g/mol
• Monoisotopic Mass: 375.14934378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.1Ų

Additional information on ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate

Comprehensive Overview of Ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate (CAS No. 2413868-40-1)

The compound ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate (CAS No. 2413868-40-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a difluoromethoxy group and a tert-butoxycarbonyl (Boc) protected amine, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its unique properties and applications in drug discovery and development.

One of the key features of ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate is its role as a building block in the creation of fluorinated compounds. Fluorination is a hot topic in modern chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of pharmaceutical agents. The difluoromethoxy moiety, in particular, is known to improve lipophilicity and membrane permeability, making it a sought-after functional group in medicinal chemistry.

The Boc-protected amine in this compound is another critical aspect, as it provides a stable and easily deprotectable group for further synthetic modifications. This feature is particularly valuable in peptide synthesis and the development of prodrugs, where protecting groups play a pivotal role in controlling reactivity and selectivity. The combination of the Boc group and the hydroxypropanoate ester functionality offers versatility in downstream chemical transformations.

In the context of current trends, the demand for fluorinated organic compounds has surged due to their applications in drug discovery, agrochemicals, and material science. Searches for terms like "fluorinated building blocks," "Boc-protected amines," and "difluoromethoxy compounds" have seen a significant uptick in scientific databases and search engines. This reflects the growing interest in these chemical motifs for their ability to fine-tune the properties of target molecules.

From a synthetic perspective, ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate can be prepared through multi-step organic reactions, including esterification, protection-deprotection strategies, and fluorination. The compound's purity and stability are critical for its successful application in high-value research, and advanced analytical techniques such as HPLC, NMR, and mass spectrometry are often employed to characterize it.

Another area of interest is the compound's potential in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce fluorinated compounds, minimizing the use of hazardous reagents and reducing waste. The incorporation of difluoromethoxy groups via catalytic processes or flow chemistry is a promising direction, aligning with the global push toward greener industrial practices.

In summary, ethyl 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenyl-3-hydroxypropanoate (CAS No. 2413868-40-1) is a multifaceted compound with broad applicability in cutting-edge research. Its structural features, including the Boc-protected amine and difluoromethoxy group, make it a valuable tool for chemists working in drug design, agrochemical development, and beyond. As the scientific community continues to explore fluorinated compounds and sustainable synthesis methods, this compound is poised to play a pivotal role in advancing these fields.